Cas no 53665-01-3 (6-(aziridin-1-yl)-9-pentofuranosyl-9H-purine)

6-(aziridin-1-yl)-9-pentofuranosyl-9H-purine structure
53665-01-3 structure
Product Name:6-(aziridin-1-yl)-9-pentofuranosyl-9H-purine
CAS No:53665-01-3
MF:C12H15N5O4
MW:293.278601884842
CID:938922
PubChem ID:236526
Update Time:2025-04-19

6-(aziridin-1-yl)-9-pentofuranosyl-9H-purine Chemical and Physical Properties

Names and Identifiers

    • 6-(aziridin-1-yl)-9-pentofuranosyl-9H-purine
    • NSC39091
    • 53665-01-3
    • DTXSID60968435
    • NSC-39091
    • Inchi: 1S/C12H15N5O4/c18-3-6-8(19)9(20)12(21-6)17-5-15-7-10(16-1-2-16)13-4-14-11(7)17/h4-6,8-9,12,18-20H,1-3H2
    • InChI Key: MCLBFUWIKOIULQ-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C=NC2C(=NC=NC1=2)N1CC1)O)O

Computed Properties

  • Exact Mass: 293.11240398g/mol
  • Monoisotopic Mass: 293.11240398g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 117Ų
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